Cas no 141044-68-0 (1-Propanesulfonic acid, 1-amino-2-methyl-)

• Product Name: 1-Propanesulfonic acid, 1-amino-2-methyl-
• CAS No: 141044-68-0
• MF: C₄H₁₁NO₃S
• MW: 153.200040102005
• CID: 856037
• Update Time: 2025-04-19

1-Propanesulfonic acid, 1-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 1-amino-2-methyl-
• 1-Propanesulfonic acid, 1-amino-2-methyl-

• Inchi： 1S/C4H11NO3S/c1-3(2)4(5)9(6,7)8/h3-4H,5H2,1-2H3,(H,6,7,8)
• InChI Key： INARFNQOWWSXLS-UHFFFAOYSA-N
• SMILES： C(N)(S(O)(=O)=O)C(C)C

Computed Properties

• Exact Mass: 153.04603
• Monoisotopic Mass: 153.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.303
• Refractive Index: 1.498
• PSA: 80.39
• LogP: 1.59610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids